3-(3-chloro-1H-1,2,4-triazol-5-yl)-N-(1-pentanoylazepan-3-yl)propanamide

• IUPAC Name: 3-(3-chloro-1H-1,2,4-triazol-5-yl)-N-(1-pentanoylazepan-3-yl)propanamide
• InChI: InChI=1S/C16H26ClN5O2/c1-2-3-7-15(24)22-10-5-4-6-12(11-22)18-14(23)9-8-13-19-16(17)21-20-13/h12H,2-11H2,1H3,(H,18,23)(H,19,20,21)
• InChI Key: WSIIKHJBQKSHCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCCCC(C1)NC(=O)CCC2=NC(=NN2)Cl
• Molecular Formula: C16H26ClN5O2
• Molecular Weight: 355.9 g/mol

Description

3-(3-chloro-1H-1,2,4-triazol-5-yl)-N-(1-pentanoylazepan-3-yl)propanamide is a useful research compound. Its molecular formula is C16H26ClN5O2 and its molecular weight is 355.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.1775028 g/mol and the complexity rating of the compound is 423. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis Techniques

• Microwave-assisted synthesis techniques have been developed for 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, demonstrating an efficient method for generating a diverse library of these compounds. This approach showcases the utility of 1,2,4-triazoles as building blocks in medicinal and agricultural chemistry (Tan, Lim, & Dolzhenko, 2017).

Structural Studies

• Comparative studies of the crystal structures of azolylmethanes, including compounds with the 1,2,4-triazol-1-yl group, have been performed. These studies provide insights into the conformations and intramolecular interactions significant for fungicidal activity (Anderson et al., 1984).

Antimicrobial and Anticancer Properties

• A series of 2-(4-(hydroxyalkyl)-1H-1,2,3-triazol-1-yl)-N-substituted propanamides exhibited moderate to good antimicrobial potential against various bacterial and fungal strains, demonstrating the relevance of triazole-containing compounds in developing new antimicrobial agents (Kaushik & Luxmi, 2017).
• Novel pharmacophores containing the thiazole moiety have shown potent anticancer activities, highlighting the potential of incorporating specific chemical groups into compounds for targeted therapeutic applications (Gomha et al., 2017).

Herbicidal Activity

• N-(7-Chloro-5-ethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide and similar compounds have been synthesized and found to be effective in herbicidal activity, indicating the role of such structures in developing new agrochemicals (Liu et al., 2007).